Cas no 83387-51-3 (6-Amino-N-b-D-glucopyranosylhexanamide)

6-Amino-N-b-D-glucopyranosylhexanamide structure
83387-51-3 structure
Product Name:6-Amino-N-b-D-glucopyranosylhexanamide
CAS No:83387-51-3
MF:C12H24N2O6
MW:292.328763961792
CID:1076807
PubChem ID:46872354
Update Time:2025-04-20

6-Amino-N-b-D-glucopyranosylhexanamide Chemical and Physical Properties

Names and Identifiers

    • 6-Amino-N-β-D-glucopyranosylhexanamide
    • 6-Amino-N-b-D-glucopyranosylhexanamide
    • 6-amino-N-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]hexanamide
    • 83387-51-3
    • 6-Amino-N-beta-D-glucopyranosylhexanamide
    • 6-Amino-N-((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)hexanamide
    • Inchi: 1S/C12H24N2O6/c13-5-3-1-2-4-8(16)14-12-11(19)10(18)9(17)7(6-15)20-12/h7,9-12,15,17-19H,1-6,13H2,(H,14,16)/t7-,9-,10+,11-,12-/m1/s1
    • InChI Key: FJNVLTLMGXYGGP-DVYMNCLGSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)NC(CCCCCN)=O

Computed Properties

  • Exact Mass: 292.16343649g/mol
  • Monoisotopic Mass: 292.16343649g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.5
  • Topological Polar Surface Area: 145Ų

6-Amino-N-b-D-glucopyranosylhexanamide Pricemore >>

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